Cas no 2138434-63-4 (1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine)

• Product Name: 1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine
• CAS No: 2138434-63-4
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6487322
• PubChem ID: 165467702
• Update Time: 2025-08-03

1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804383
• 2138434-63-4
• 1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine

• Inchi： 1S/C9H17N3O2/c1-13-5-6-14-4-2-3-12-7-9(10)11-8-12/h7-8H,2-6,10H2,1H3
• InChI Key： CWHVXSUBUKISMF-UHFFFAOYSA-N
• SMILES： O(CCOC)CCCN1C=NC(=C1)N

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine

1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine (CAS No. 2138434-63-4): A Comprehensive Overview

The compound 1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine (CAS No. 2138434-63-4) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an imidazole ring with a substituted propyl group containing a methoxyethoxy moiety. The imidazole ring, a five-membered heterocyclic structure, is known for its versatile reactivity and ability to form hydrogen bonds, making it a valuable component in drug design and other chemical applications.

Recent studies have highlighted the potential of imidazol-4-amine derivatives in the development of novel bioactive compounds. For instance, researchers have explored the use of this compound as a building block for synthesizing inhibitors of key enzymes involved in metabolic pathways. The methoxyethoxypropyl group attached to the imidazole ring introduces additional functionality, enhancing the molecule's solubility and bioavailability. This feature makes it particularly attractive for applications in drug delivery systems and targeted therapy.

The synthesis of 1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine involves a multi-step process that typically begins with the preparation of the imidazole core. This is followed by alkylation or substitution reactions to introduce the methoxyethoxypropyl group at the 4-position of the imidazole ring. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrogen bonding capability allows it to interact effectively with biological targets, making it a promising candidate for use in medicinal chemistry. Recent computational studies have demonstrated its potential as a ligand for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

One of the most exciting developments involving this compound is its application in agrochemicals. Researchers have found that certain derivatives exhibit potent activity against plant pathogens, offering a new avenue for sustainable crop protection. The methoxyethoxypropyl group plays a crucial role in enhancing the compound's stability under environmental conditions, making it suitable for agricultural use.

Moreover, imidazol-4-amine derivatives have been explored for their potential in materials science, particularly in the development of conductive polymers and advanced materials for electronic applications. The ability of this compound to form stable complexes with metal ions has opened new possibilities in nanotechnology and catalysis.

In conclusion, 1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-4-amine (CAS No. 2138434-63-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.